Cas no 923509-12-0 (N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 923509-12-0
• MF: C₁₉H₁₇F₂N₃O₃S₂
• MW: 437.483388662338
• CID: 5449037
• Update Time: 2025-10-05

N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C19H17F2N3O3S2/c20-13-4-6-14(7-5-13)29(26,27)24-10-8-12(9-11-24)18(25)23-19-22-17-15(21)2-1-3-16(17)28-19/h1-7,12H,8-11H2,(H,22,23,25)
• InChI Key： UBMQVRPKOXUURC-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCC(C(NC2=NC3=C(F)C=CC=C3S2)=O)CC1

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

Introduction to N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide (CAS No. 923509-12-0)

N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in the field of pharmaceutical research. This compound, identified by the CAS number 923509-12-0, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents.

The molecular framework of N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide encompasses a benzothiazole core substituted with a fluorine atom, which is further connected to a piperidine ring sulfonated at the para position with another fluorine atom. This structural configuration imparts distinct physicochemical properties that make it a valuable candidate for drug discovery and development.

In recent years, there has been a growing interest in fluorinated heterocyclic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of fluorine atoms in this compound not only contributes to its lipophilicity but also influences its electronic properties, making it an attractive scaffold for medicinal chemists.

The benzothiazole moiety is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. Its ability to interact with various biological targets makes it a versatile component in drug design. In particular, the 2-position of the benzothiazole ring is often modified to introduce pharmacologically relevant substituents, as seen in this compound where it is substituted with a 4-fluoro group.

The piperidine ring in N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide serves as a privileged scaffold that enhances the solubility and oral bioavailability of drugs. Piperidine derivatives have been extensively explored in the pharmaceutical industry due to their favorable pharmacokinetic profiles and their ability to modulate neurotransmitter receptors. The sulfonamide group at the para position of the phenyl ring further enhances the compound's interaction with biological targets by providing additional hydrogen bonding opportunities.

Recent studies have highlighted the potential of fluorinated piperidine derivatives as kinase inhibitors, particularly in the treatment of cancer and inflammatory diseases. The combination of a benzothiazole core with a fluorinated piperidine scaffold offers a promising approach to developing next-generation therapeutics. For instance, researchers have demonstrated that such compounds can exhibit potent activity against tyrosine kinases, which are overexpressed in many cancer cells.

The synthesis of N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into aromatic rings is typically achieved using palladium-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies ensure high yield and purity, which are crucial for pharmaceutical applications.

In addition to its potential as an active pharmaceutical ingredient (API), N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide may also serve as an intermediate in the synthesis of more complex drug candidates. Its unique structural features make it a versatile building block that can be modified further to explore new chemical space and discover novel therapeutic entities.

The pharmacological evaluation of this compound has begun to reveal its potential therapeutic applications. Preclinical studies have shown that it exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For example, it has been found to inhibit the activity of Janus kinases (JAKs), which play a critical role in immune responses and inflammation.

The use of computational modeling techniques has been instrumental in understanding the binding interactions between N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide and its biological targets. These studies have provided insights into how modifications at different positions within the molecule can influence its potency and selectivity. Such information is invaluable for optimizing lead compounds into viable drug candidates.

The regulatory landscape for new drug development requires thorough characterization of compounds like N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide to ensure their safety and efficacy before they can be brought to market. This involves extensive preclinical testing using cell-based assays and animal models to assess toxicity, pharmacokinetics, and pharmacodynamics.

In conclusion, N-(4-fluoro-1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide represents a significant advancement in pharmaceutical research due to its unique molecular structure and promising biological activity. Its development holds great potential for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.